Cas no 91721-50-5 (5-(Chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole)

• Product Name: 5-(Chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole
• CAS No: 91721-50-5
• MF: C₁₂H₁₃ClN₂O₄
• MW: 284.695622205734
• MDL: MFCD01899636
• CID: 3177591
• PubChem ID: 4606397
• Update Time: 2025-08-01

5-(Chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-OXADIAZOLE, 5-(CHLOROMETHYL)-3-(3,4,5-TRIMETHOXYPHENYL)-
• EN300-108815
• RDA72150
• 5-(chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole
• 91721-50-5
• MFCD01899636
• G55805
• STK945826
• AKOS003269793
• 5-(Chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole

• MDL： MFCD01899636
• Inchi： 1S/C12H13ClN2O4/c1-16-8-4-7(5-9(17-2)11(8)18-3)12-14-10(6-13)19-15-12/h4-5H,6H2,1-3H3
• InChI Key： XAMYNUKAAHNQJK-UHFFFAOYSA-N
• SMILES： ClCC1=NC(C2C=C(C(=C(C=2)OC)OC)OC)=NO1

Computed Properties

• Exact Mass: 284.0563846Da
• Monoisotopic Mass: 284.0563846Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-(Chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole

5-(Chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole: A Comprehensive Overview

The compound 5-(Chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole, identified by the CAS number 91721-50-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in various industries. Recent studies have highlighted its role in drug discovery and agrochemical development.

The molecular structure of this compound is characterized by a 1,2,4-oxadiazole ring system, which is a five-membered heterocyclic structure containing two oxygen atoms and three nitrogen atoms. The substitution pattern includes a chloromethyl group at position 5 and a 3,4,5-trimethoxyphenyl group at position 3. This arrangement imparts unique electronic and steric properties to the molecule, making it a versatile building block for further chemical modifications.

Recent research has focused on the synthesis of this compound using various methodologies. One notable approach involves the cyclization of appropriate precursors under controlled conditions to form the oxadiazole ring. The substitution at positions 3 and 5 is achieved through directed metallation or nucleophilic aromatic substitution strategies. These methods have been optimized to ensure high yields and purity of the final product.

The compound's pharmacological properties have been extensively studied in recent years. In vitro assays have demonstrated its potential as an antimicrobial agent, with activity against a range of bacterial and fungal strains. Additionally, studies on its interaction with cellular receptors suggest that it may serve as a lead compound for developing new therapeutic agents targeting specific disease pathways.

In the agrochemical sector, this compound has shown promise as a herbicide due to its ability to inhibit key enzymatic processes in plants. Field trials have indicated that it can effectively control weeds without significant adverse effects on crop plants when applied at optimal doses.

Environmental safety is another critical area of research for this compound. Studies on its biodegradation patterns and toxicity profiles are ongoing to ensure that its use does not pose risks to ecosystems or human health.

In conclusion, 5-(Chloromethyl)-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazole (CAS No: 91721-50-5) represents a valuable molecule with diverse applications across multiple industries. Its structural versatility and promising biological activities make it an attractive candidate for further research and development.